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Compound of Interest

Compound Name: Liberine

cat. No.: B571247

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential, immediate safety and logistical information for the proper
disposal of methanol in a laboratory setting. Adherence to these procedures is critical for
ensuring personnel safety and environmental compliance.

Immediate Safety and Hazard Information

Methanol (CH3OH) is a colorless, volatile, and flammable liquid.[1][2][3] It is toxic if swallowed,
inhaled, or absorbed through the skin.[4][5] Ingestion can lead to blindness or be fatal.[2][5]
Vapors can form explosive mixtures with air and may travel to an ignition source and flash
back.[1][3][6]

Key Hazards:

» Highly Flammable: Keep away from heat, sparks, open flames, and hot surfaces.[7] Use
non-sparking tools and explosion-proof equipment.[6][8]

» Toxic: Can cause damage to the central nervous system, optic nerve, liver, and kidneys.[5][6]

e Irritant: Causes skin, eye, and respiratory tract irritation.[5]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling methanol:
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PPE Category Specification

Eye Protection Chemical splash goggles.
Hand Protection Nitrile or butyl rubber gloves.
Body Protection Flame-retardant lab coat.

Use in a well-ventilated area or with a chemical

Respiratory Protection
fume hood.[4]

First Aid Measures

Immediate medical attention is crucial in case of exposure.

Exposure Route First Aid Procedure

Move the person to fresh air. Call a poison

Inhalation )

center or doctor if you feel unwell.[4]

Take off immediately all contaminated clothing.
Skin Contact Rinse skin with water/shower for at least 15

minutes.[4][9]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact i o i i i

do. Continue rinsing.[4] Seek immediate medical

attention.[9]

_ Do NOT induce vomiting. Rinse mouth.
Ingestion . .
Immediately call a poison center or doctor.[4]

Methanol Disposal Plan: Step-by-Step Protocol

Proper disposal of methanol waste is essential to prevent environmental contamination and
ensure regulatory compliance. Never pour methanol down the drain or into the soil.[9][10]

Experimental Protocol: Methanol Waste Disposal

» Waste Identification and Segregation:
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o lIdentify the waste stream as "Hazardous Chemical Waste."

o Specifically, it is a "Flammable Liquid" and "Toxic" waste.[4]

o Do not mix methanol waste with other waste streams, such as halogenated solvents or
strong acids/bases.[4][11]

Container Selection:

o Use a designated, chemically-resistant waste container (e.g., high-density polyethylene or
glass).[4]

o The container must have a secure, leak-proof screw cap.[4]

o Ensure the container is clean and dry before adding waste.

Labeling:

[e]

Clearly label the waste container with the words "Hazardous Waste."[4][11]

o

Identify the contents: "Methanol."[4]

[¢]

List the approximate concentration or percentage of methanol if it is in a solution.

[e]

Include the date when waste was first added to the container.[4]

Accumulation and Storage:

o Keep the waste container closed at all times, except when adding waste.[4][12]

o Store the container in a designated satellite accumulation area that is well-ventilated and
away from ignition sources.[4][11]

o Ensure secondary containment is in place to capture any potential leaks or spills.[12]

Request for Disposal:

o Once the container is approaching full (do not overfill; leave at least 10% headspace), or if
waste has been accumulated for the maximum allowed time per your institution's
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guidelines, contact your institution's Environmental Health and Safety (EHS) department to
arrange for pickup.[4]

o For larger quantities, a professional hazardous waste disposal service must be used.[10]
[11]

Spill Response

In the event of a methanol spill, immediate and appropriate action is necessary to mitigate
hazards.

Small Spills (<1 Liter):

e If you have the proper training and PPE, you may clean up the spill.[12]
o Evacuate the immediate area and avoid breathing vapors.[12]

e Remove all ignition sources.[6][9]

e Confine the spill using an absorbent material or spill kit.[12]

e Double bag the spill waste in clear plastic bags, label it as "Methanol Spill Debris," and
arrange for hazardous waste pickup.[12]

Large Spills (>1 Liter):
¢ Immediately evacuate the area.[12]

o Call emergency services (e.g., 911) and your institution's EHS department for assistance.
[12]

« |solate the spill area and prevent entry.[9]

Chemical Properties of Methanol

Understanding the chemical properties of methanol is crucial for safe handling and disposal.
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Property Value

Molecular Formula CHsOH[2][13]

Molecular Weight 32.04 g/mol [2]

Boiling Point 64.7 °C (148.5 °F)[2][6]
Melting Point -97.6 °C (-144.4 °F)[2][6]
Flash Point 9.7 °C (49.5 °F)[6]
Density 0.792 g/cm3[2]

Solubility in Water

Completely miscible[1]

Diagrams
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Methanol Disposal Workflow
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Caption: A workflow diagram illustrating the step-by-step process for proper methanol waste
disposal in a laboratory setting.

Methanol Spill Response Logic

Methanol Spill Occurs

Small Spill Procedure:

- Evacuate immediate area Large Spill Procedure:
- Remove ignition sources - Evacuate area
- Confine with absorbent - Call emergency services & EHS
- Clean up with PPE - Isolate spill area

- Dispose of as hazardous waste

Click to download full resolution via product page

Caption: A logical diagram outlining the decision-making process and immediate actions
required for both small and large methanol spills.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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